N-Ethyl-4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidine-1-carboxamide

• IUPAC Name: N-ethyl-4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-2-20-19(24)23-10-8-15(9-11-23)13-25-18-12-17(21-14-22-18)16-6-4-3-5-7-16/h3-7,12,14-15H,2,8-11,13H2,1H3,(H,20,24)
• InChI Key: QYJDYECIWGLQQZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)COC2=NC=NC(=C2)C3=CC=CC=C3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-Ethyl-4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidine-1-carboxamide is a novel compound with potential pharmacological properties. Its chemical structure combines a piperidine ring, a pyrimidine moiety, and an ethyl group. The compound’s design likely stems from its potential application in neuroprotection and anti-neuroinflammatory therapy.

Synthesis Analysis

The synthesis of this compound involves a series of steps. Although specific synthetic routes may vary, the key steps likely include the introduction of the ethyl group, the formation of the pyrimidine ring, and the attachment of the piperidine moiety. Analyzing the synthetic pathway, reaction conditions, and yields would provide valuable insights.

Molecular Structure Analysis

The molecular structure of this compound is crucial for understanding its interactions with biological targets. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry can elucidate its precise arrangement of atoms, bond angles, and functional groups.

Chemical Reactions Analysis

Investigating the reactivity of this compound is essential. Does it undergo hydrolysis, oxidation, or other transformations under specific conditions? Examining its stability, susceptibility to metabolic enzymes, and potential degradation pathways would contribute to a comprehensive understanding.

Physical And Chemical Properties Analysis

Understanding the physical and chemical characteristics of this compound is crucial. Parameters like solubility, melting point, and logP (partition coefficient) influence its bioavailability and distribution within the body.

Mechanism of Action

To comprehend its therapeutic effects, we need to explore the mechanism of action. Does it modulate specific receptors, enzymes, or signaling pathways? Investigating its impact on neuronal cells, inflammation, and stress responses would shed light on its neuroprotective properties.

Safety and Hazards

Assessing the safety profile is vital. Are there toxic effects, allergic reactions, or adverse events associated with this compound? Investigating its cytotoxicity, genotoxicity, and potential interactions with other drugs is essential for clinical development.